N-({1-[2-(2-fluorophenyl)ethyl]piperidin-3-yl}methyl)-N-methylimidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-[[1-[2-(2-fluorophenyl)ethyl]piperidin-3-yl]methyl]-N-methylimidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C23H27FN4O/c1-26(23(29)20-8-9-22-25-11-14-28(22)17-20)15-18-5-4-12-27(16-18)13-10-19-6-2-3-7-21(19)24/h2-3,6-9,11,14,17-18H,4-5,10,12-13,15-16H2,1H3
• InChI Key: BBYISSSMFQDDAX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CCC2=CC=CC=C2F)C(=O)C3=CN4C=CN=C4C=C3
• Molecular Formula: C23H27FN4O
• Molecular Weight: 394.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves nucleophilic substitution reactions, as demonstrated in the synthesis of PET radiotracers for studying cannabinoid receptors using nucleophilic displacement of bromide with [18F]fluoride (Katoch-Rouse & Horti, 2003). Such methodologies could be adapted for the synthesis of the compound , considering the structural similarities and functional group requirements.

Molecular Structure Analysis

Molecular structure determination of related compounds is achieved through various spectroscopic methods including FT-IR, NMR spectroscopy, and X-ray diffraction. For instance, a study detailed the structure of a compound obtained by ring closure reaction and confirmed by spectroscopy and X-ray diffraction, highlighting the importance of these techniques in understanding molecular conformations (Qin et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving the compound likely involve its functional groups such as the imidazo[1,2-a]pyridine ring, which can participate in nucleophilic substitution reactions. The reactivity can be influenced by the presence of electron-withdrawing or donating groups on the phenyl ring, which affect the compound's chemical behavior (Kambappa et al., 2017).

Physical Properties Analysis

The physical properties of similar compounds, including solubility, melting point, and crystal structure, can be determined through experimental studies. For example, the crystal and molecular structure of a related compound was determined by X-ray analysis, providing insights into the compound's conformation and potential intermolecular interactions (Özbey et al., 1998).

Chemical Properties Analysis

The chemical properties, such as stability, reactivity, and functional group behavior, are essential for understanding the compound's potential applications and interactions. For instance, the synthesis and characterization of benzamide derivatives involving bromoimidazo and fluorophenyl groups showcased the compound's reactivity and potential for further functionalization (Achugatla et al., 2017).

Mechanism of Action

If this compound is indeed a fentanyl analogue, it would likely act as an agonist at the mu-opioid receptor, similar to other opioids. This would result in analgesic effects, but could also lead to respiratory depression, a common side effect of opioids.

Safety and Hazards

As a potential opioid, this compound could pose significant safety risks, including a high potential for abuse and addiction, respiratory depression, and overdose. If it is a fentanyl analogue, it would likely be classified as a Schedule I controlled substance in the United States.